Cas no 101391-05-3 (Picras-3-en-21-oicacid, 13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-15-[(1-oxohexyl)oxy]-, methylester, (1b,11b,12a,15b)-)

• Product name: Picras-3-en-21-oicacid, 13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-15-[(1-oxohexyl)oxy]-, methylester, (1b,11b,12a,15b)-
• CAS No: 101391-05-3
• MF: C₂₇H₃₆O₁₁
• MW: 536.56814956665
• CID: 147008
• PubChem ID: 127804

Picras-3-en-21-oicacid, 13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-15-[(1-oxohexyl)oxy]-, methylester, (1b,11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oicacid, 13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-15-[(1-oxohexyl)oxy]-, methylester, (1b,11b,12a,15b)-
• bruceanol B
• Bruceanol-B
• methyl (1beta,8xi,11beta,12alpha,15beta)-15-(hexanoyloxy)-1,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• Picras-3-en-21-oic acid, 13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-15-((1-oxopentyl)oxy)-, methyl ester, (1beta,11beta,12alpha,15beta)-
• 13,20-Epoxy-1β,11β,12α-trihydroxy-2,16-dioxo-15β-[(1-oxopentyl)oxy]picras-3-en-21-oic acid methyl ester
• methyl (2S,3R,6R,8S,12S,13S,14R,15R,16S,17R)-3-hexanoyloxy-12,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• 101391-05-3
• DTXSID90906123

• Inchi： InChI=1S/C27H36O11/c1-5-6-7-8-16(29)38-18-20-26-11-36-27(20,24(34)35-4)22(32)17(30)19(26)25(3)13(10-15(26)37-23(18)33)12(2)9-14(28)21(25)31/h9,13,15,17-22,30-32H,5-8,10-11H2,1-4H3/t13-,15+,17+,18+,19+,20+,21+,22-,25-,26?,27+/m0/s1
• InChI Key： NZDAVMOPAYYVCK-FIUJHEBUSA-N
• SMILES： CCCCCC(O[C@H]1C(=O)O[C@H]2C34CO[C@](C(OC)=O)([C@H]13)[C@@H](O)[C@H](O)[C@@H]4[C@]1([C@H](O)C(=O)C=C(C)[C@@H]1C2)C)=O

Computed Properties

• Exact Mass: 536.225762g/mol
• Monoisotopic Mass: 536.225762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 166Ų
• Molecular Weight: 536.6g/mol

Experimental Properties

• Density: 1.41
• Boiling Point: 718.8°Cat760mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.592
• PSA: 165.89000
• LogP: 0.21620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids